Cas no 913376-83-7 (AMG-458)

AMG-458 structure

Product Name:AMG-458

CAS No:913376-83-7

MF:C₃₀H₂₉N₅O₅

MW:539.581766843796

MDL:MFCD17169989

CID:831478

PubChem ID:24764449

Update Time:2024-10-26

AMG-458 Chemical and Physical Properties

Names and Identifiers

- AMG 458
- AMG-458
- 1-(2-hydroxy-2-methylpropyl)-N-[5-(7-methoxyquinolin-4-yl)oxypyridin-2-yl]-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
- 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-Pyrazole-4-carboxamide
- AMG 458 (AMG-458)
- AMG-458,AMG458
- Substituted Pyrazolone,17
- UNII-4535RW5Y3A
- 2,3-Dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxamide (ACI)
- 1-(2-Hydroxy-2-methylpropyl)-N-[5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl]-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- AMG-458(AMG458;AMG 458)
- BDBM24466
- 4535RW5Y3A
- AMG-458 (c-Met)
- s2747
- NCGC00346670-05
- HY-14723
- 1-(2-Hydroxy-2-methylpropyl)-N-(5-((7-methoxyquinolin-4-yl)oxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- MLS006010963
- AMG458
- SB19374
- HMS3656H21
- SMR004702767
- EX-A2447
- CS-0003527
- 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- AS-16283
- Substituted Pyrazolone, 17
- BCP01917
- AKOS027422876
- CCG-269954
- 1-(2-hydroxy-2-methylpropyl)-N-{5-[(7-methoxyquinolin-4-yl)oxy]pyridin-2-yl}-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide
- BRD-K21782625-001-03-2
- NCGC00346670-01
- SW220166-1
- 1 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-[5-[(7-methoxy-4-quinolinyl)oxy]-2-pyridinyl]-5-methyl-3-oxo-2-phenyl-
- 1H-Pyrazole-4-carboxamide, 2,3-dihydro-1-(2-hydroxy-2-methylpropyl)-N-(5-((7-methoxy-4-quinolinyl)oxy)-2-pyridinyl)-5-methyl-3-oxo-2-phenyl-
- DTXCID30161012
- CHEMBL460472
- SCHEMBL197714
- NSC-754346
- NSC754346
- 913376-83-7
- SDCCGSBI-0654459.P001
- BRD-K21782625-001-02-4
- 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide
- Q27258802
- AC-36075
- DTXSID80238521
- MDL： MFCD17169989
- Inchi： 1S/C30H29N5O5/c1-19-27(29(37)35(20-8-6-5-7-9-20)34(19)18-30(2,3)38)28(36)33-26-13-11-22(17-32-26)40-25-14-15-31-24-16-21(39-4)10-12-23(24)25/h5-17,38H,18H2,1-4H3,(H,32,33,36)
- InChI Key： GLBZSOQDAOLMGC-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)N(CC(C)(C)O)N(C2C=CC=CC=2)C1=O)NC1C=CC(OC2C3C(=CC(=CC=3)OC)N=CC=2)=CN=1

Computed Properties

Exact Mass: 539.21700
Monoisotopic Mass: 539.21686904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 40
Rotatable Bond Count: 9
Complexity: 951
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 117Å²

Experimental Properties

Density: 1.339
PSA: 123.99000
LogP: 5.09870

AMG-458 Security Information

Storage Condition：(BD559335)

AMG-458 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM331295-100mg	1-(2-hydroxy-2-methylpropyl)-N-[5-(7-methoxyquinolin-4-yl)oxypyridin-2-yl]-5-methyl-3-oxo-2-phenylpyrazole-4-carboxamide	913376-83-7	95%+	100mg	$928	2021-06-16
TRC	A614415-1mg	AMG-458	913376-83-7		1mg	$ 87.00	2023-04-19
TRC	A614415-5mg	AMG-458	913376-83-7		5mg	$ 316.00	2023-04-19
TRC	A614415-10mg	AMG-458	913376-83-7		10mg	$ 523.00	2023-04-19
S e l l e c k ZHONG GUO	S2747-5mg	AMG-458	913376-83-7	99.89%	5mg	¥2186.15	2023-09-15
S e l l e c k ZHONG GUO	S2747-10mg	AMG-458	913376-83-7	99.89%	10mg	¥3031.42	2023-09-15
S e l l e c k ZHONG GUO	S2747-50mg	AMG-458	913376-83-7	99.89%	50mg	¥8763.3	2023-09-15
S e l l e c k ZHONG GUO	S2747-200mg	AMG-458	913376-83-7	99.89%	200mg	¥20229.3	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A872260-1mg	AMG-458	913376-83-7	99%	1mg	￥983.00	2022-09-03
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci7204-10mg	AMG-458	913376-83-7	98%	10mg	￥2584.00	2023-09-09

AMG-458 Production Method

Production Method 1

913376-56-4

913375-96-9

913376-83-7

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 15 min, 40 °C
1.2 18 h, 60 °C

Reference

: Discovery of a Potent, Selective, and Orally Bioavailable c-Met Inhibitor: 1-(2-Hydroxy-2-methylpropyl)-N-(5-(7-methoxyquinolin-4-yloxy)pyridin-2-yl)-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide (AMG 458)

Liu, Longbin; Siegmund, Aaron; Xi, Ning; Kaplan-Lefko, Paula; Rex, Karen; et al, Journal of Medicinal Chemistry, 2008, 51(13), 3688-3691

Production Method 2

913376-56-4

913375-96-9

913376-83-7

Reaction Conditions

1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 24 h, rt

Reference

: Structure-Based Design of Novel Class II c-Met Inhibitors: 2. SAR and Kinase Selectivity Profiles of the Pyrazolone Series

Liu, Longbin; Norman, Mark H.; Lee, Matthew; Xi, Ning; Siegmund, Aaron; et al, Journal of Medicinal Chemistry, 2012, 55(5), 1868-1897

Production Method 3

913376-83-7

Reaction Conditions

Reference

: Strategies for chemical synthesis of pyrazolone derivatives and their bio-significance

Dhawan, Sanjeev; Narang, Rakesh; Khatik, Gopal L.; Chopra, Harish Kumar; Nayak, Surendra Kumar, Journal of Chemical and Pharmaceutical Research, 2016, 8(5), 969-981

Production Method 4

913376-83-7

Reaction Conditions

Reference

: Chemical Reactivity of Methoxy 4-O-Aryl Quinolines: Identification of Glutathione Displacement Products in Vitro and in Vivo

Teffera, Yohannes; Colletti, Adria E.; Harmange, Jean Christophe; Hollis, L. Steven; Albrecht, Brian K.; et al, Chemical Research in Toxicology, 2008, 21(11), 2216-2222

AMG-458 Raw materials

AMG-458 Preparation Products

AMG-458 (913376-83-7)

AMG-458 Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

913376-83-7 (AMG-458) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent